Cas no 331824-72-7 (6-Methyl-4-phenylbenzo[d]thiazol-2-amine)

• Product Name: 6-Methyl-4-phenylbenzo[d]thiazol-2-amine
• CAS No: 331824-72-7
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 4820391
• Update Time: 2025-08-04

6-Methyl-4-phenylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-phenylbenzo[d]thiazol-2-amine

• Inchi： 1S/C14H12N2S/c1-9-7-11(10-5-3-2-4-6-10)13-12(8-9)17-14(15)16-13/h2-8H,1H3,(H2,15,16)
• InChI Key： RYXLDSQZZQNSEW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=C(C)C=C2C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 4
• Topological Polar Surface Area: 67.2

Additional information on 6-Methyl-4-phenylbenzo[d]thiazol-2-amine

Recent Advances in the Study of 6-Methyl-4-phenylbenzo[d]thiazol-2-amine (CAS: 331824-72-7)

6-Methyl-4-phenylbenzo[d]thiazol-2-amine (CAS: 331824-72-7) is a benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview for professionals in the field.

The benzothiazole scaffold, to which 6-Methyl-4-phenylbenzo[d]thiazol-2-amine belongs, is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent research has focused on elucidating the specific interactions of this compound with biological targets, such as enzymes and receptors, to better understand its therapeutic potential. Computational modeling and in vitro assays have been employed to study its binding affinity and selectivity, revealing promising results for further investigation.

One of the key areas of interest is the compound's role in cancer therapy. Studies have demonstrated that 6-Methyl-4-phenylbenzo[d]thiazol-2-amine exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that it induces apoptosis through the activation of intrinsic pathways, making it a potential candidate for targeted cancer treatments. Additionally, its low toxicity profile in normal cells enhances its appeal as a therapeutic agent.

Another significant aspect of recent research is the optimization of synthetic routes for 6-Methyl-4-phenylbenzo[d]thiazol-2-amine. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving yields. These innovations are critical for scaling up production and facilitating further preclinical and clinical studies.

In conclusion, 6-Methyl-4-phenylbenzo[d]thiazol-2-amine (CAS: 331824-72-7) represents a compound of high interest in the chemical biology and medicinal chemistry communities. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, underscore its potential as a lead compound for drug development. Future research should focus on in vivo studies and clinical trials to fully realize its therapeutic applications.